Rhenium-183

• CAS No.: 14484-13-0
• Molecular Formula: Re
• Molecular Weight: 182.95082 g/mol
• IUPAC Name: rhenium-183
• InChI: InChI=1S/Re/i1-3
• InChI Key: WUAPFZMCVAUBPE-OIOBTWANSA-N
• SMILES: [Re]
• Isomeric SMILES: [183Re]
• Synonyms: 183Re radioisotope; Re-183 radioisotope; Rhenium-183

Description

Rhenium-183 is a synthetic radioisotope of Rhenium, a rare, silvery-gray metal with an exceptionally high melting point . With a half-life of approximately 70 days, it decays by electron capture to stable Tungsten-183 . This isotope is primarily utilized in fundamental nuclear research and development, where it serves as a target material for further nuclear reactions or in studies exploring the properties of isotopes in the Rhenium series. While the medically significant Rhenium isotopes Re-186 and Re-188 are well-established for targeted radiotherapy—leveraging their beta emissions to destroy cancer cells—Re-183 itself is investigated for its potential role in the production pathways of other valuable isotopes . The chemistry of Rhenium is complex and versatile, exhibiting a wide range of oxidation states, which is of significant interest in catalytic and materials science research . This product is intended for use in controlled laboratory settings by qualified researchers. Safety Notice: This product is supplied strictly "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human or veterinary use. All handling and experimentation must be conducted by trained personnel in accordance with applicable radiation safety guidelines and regulations.

Nuclear Structure and Decay Scheme of Rhenium 183

Isotopic Characteristics and Nuclear Properties of Rhenium-183

The nuclear properties of this compound define its behavior and interactions at the subatomic level.

Ground State Properties

The ground state of an isotope represents its lowest energy level.

The ground state of this compound has a nuclear spin of 5/2 and positive parity, denoted as 5/2+. mit.educhemlin.org This value is a result of the coupling of the angular momenta of its constituent protons and neutrons.

The magnetic dipole moment is a measure of the magnetic properties of the nucleus. For this compound, the reported values for the magnetic dipole moment are approximately +3.160(13) nuclear magnetons (μN) and +3.168(15) μN. mit.educhemlin.org Another source reports a value of 3.17 μN. webelements.com

The electric quadrupole moment indicates the deviation of the nuclear charge distribution from spherical symmetry. For this compound, the spectroscopic quadrupole moment is reported as +2.1(2) barns. mit.educhemlin.org Another source indicates a value of 2.3 barns. periodictable.comperiodictable.comperiodictable.com

Metastable States of this compound (Rhenium-183m)

In addition to its ground state, this compound has a known metastable state, or nuclear isomer, designated as Rhenium-183m (¹⁸³ᵐRe).

This metastable state exists at a higher energy level than the ground state. The excitation energy of Rhenium-183m is reported to be 1907.21(15) keV. chemlin.orgwikipedia.org Other sources report similar values of 1.907 MeV and 1907.6(3) keV. mit.educhemeurope.com This isomer decays via isomeric transition to the ground state of this compound with a half-life of 1.04 milliseconds. mit.eduwikipedia.org

Property	Value
Spin and Parity	5/2+ mit.educhemlin.org
Magnetic Dipole Moment	+3.160(13) μN chemlin.org
+3.168(15) μN mit.edu
3.17 μN webelements.com
Quadrupole Moment	+2.1(2) barns mit.educhemlin.org
2.3 barns periodictable.comperiodictable.comperiodictable.com
Rhenium-183m Excitation Energy	1907.21(15) keV chemlin.orgwikipedia.org
1.907 MeV mit.edu
1907.6(3) keV chemeurope.com

Half-life of Isomeric Transition

This compound possesses a metastable isomer, denoted as Rhenium-183m, which decays through an isomeric transition. The half-life of this excited state has been determined through experimental measurements. One study reported the half-life of the isomeric transition of Rhenium-183m to be 1.04(4) milliseconds. wikiwand.com Another measurement determined the half-life to be 1.05(6) milliseconds. osti.goviaea.org This short half-life is indicative of a rapid transition to the ground state.

Half-life of Rhenium-183m Isomeric Transition

Reported Half-life (ms)	Uncertainty (ms)	Reference
1.04	0.04	wikiwand.com
1.05	0.06	osti.goviaea.org

Spin of Metastable State

The metastable state of this compound (183mRe) is characterized by a specific nuclear spin and parity. The spin of this isomeric state has been determined to be (25/2)+. wikiwand.comkaeri.re.krchemlin.org This high spin value contributes to the existence of the metastable state, as the transition to the lower-spin ground state (5/2+) is hindered. kaeri.re.krmit.edu

Nuclear Spin of this compound States

Isotope State	Spin and Parity
This compound (Ground State)	5/2+
Rhenium-183m (Metastable State)	(25/2)+

Radioactive Decay Pathways of this compound

Primary Decay Mode: Electron Capture

The ground state of this compound decays with a half-life of 70.0 days. wikiwand.comkaeri.re.krchemlin.orgmit.edu The principal mode of decay for this compound is electron capture, with a 100% probability of occurring through this pathway. chemlin.org During electron capture, an inner atomic electron is captured by the nucleus, leading to the conversion of a proton into a neutron and the emission of a neutrino. This process results in the transformation of this compound into a different element.

Daughter Nuclide Characterization (Tungsten-183)

Through electron capture, this compound decays into Tungsten-183 (183W). kaeri.re.krchemlin.orgmit.edu Tungsten-183 is a stable isotope of tungsten. The decay energy for this process has been measured to be approximately 0.556 MeV. kaeri.re.krmit.edu The resulting Tungsten-183 nucleus is in its ground state.

Radionuclide Production Methodologies for Rhenium 183

Cyclotron-Based Production Routes

Cyclotrons are utilized to accelerate charged particles, such as protons and deuterons, to high energies. These energetic particles are then directed onto a target material, leading to various nuclear reactions.

Protons are a common projectile for the production of 183Re. The primary target materials for this route are natural tungsten and natural rhenium.

The bombardment of natural tungsten with protons is a well-studied method for producing 183Re. arxiv.orgosti.govnih.gov Natural tungsten is composed of several isotopes, and the primary reactions leading to the formation of 183Re are 184W(p,2n) and 186W(p,4n). arxiv.org The stacked foil activation technique is commonly employed to measure the excitation functions for these reactions, providing data on the cross-sections at various proton energies. arxiv.orgosti.govnih.gov

Research has shown that the production of 183Re from natural tungsten targets is feasible, with several studies providing detailed experimental data on the excitation functions. arxiv.orgcern.chresearchgate.net These studies are crucial for optimizing the production process to maximize the yield of 183Re while minimizing the production of other unwanted rhenium isotopes. cern.ch

An alternative proton-induced route involves the use of natural rhenium as the target material. Systematic investigations of the excitation functions for the natRe(p,x)183Re reaction have been carried out up to 70 MeV. arxiv.org This reaction, along with others that produce different osmium and rhenium isotopes, has been studied to establish a comprehensive activation database. arxiv.org Theoretical models are often used in conjunction with experimental data to predict and understand the reaction cross-sections. arxiv.org

The measurement of excitation functions is fundamental to determining the optimal energy range for radionuclide production. For the natW(p,xn)183Re reaction, several research groups have measured and reported the excitation functions. arxiv.orgcern.chresearchgate.net For instance, one study presented new experimental data for proton-induced reactions on natural tungsten in the 32–65 MeV energy range. researchgate.net Another investigation measured the excitation functions for the production of various rhenium isotopes, including 183Re, from natural tungsten targets for proton energies up to 40 MeV. arxiv.org The results from these studies are often compared with existing literature and theoretical calculations from codes like ALICE-IPPE to validate the data. arxiv.org

Discrepancies can exist between different experimental datasets, which may be attributed to factors such as the experimental techniques and the monitor cross-section data used for normalization. arxiv.org Despite some variations, there is generally good agreement among several reported datasets. arxiv.orgcern.ch The integral yields for 183Re production have also been deduced from the measured excitation functions. arxiv.org

Table 1: Measured Cross-Sections for the ^natW(p,xn)¹⁸³Re Reaction

Proton Energy (MeV)	Cross-section (mb)
6.61	13.36 ± 2.11
10.80	-
15.9	-
~30	-

This table presents a selection of measured cross-section values for the production of ¹⁸³Re from natural tungsten targets at different proton energies, as reported in various studies. arxiv.orgresearchgate.net Note that a direct value at 10.80 MeV was not provided in the specific data table, and the value at 15.9 MeV was noted to have a discrepancy in one study. Above 30 MeV, one theoretical model estimated a cross-section approximately 30% higher than measured data. researchgate.net

Deuterons, which are composed of a proton and a neutron, can also be used to produce 183Re.

The irradiation of natural tungsten with deuterons provides another pathway for the production of 183Re. The main contributing reactions are 182W(d,n)183Re, 183W(d,2n)183Re, 184W(d,3n)183Re, and 186W(d,5n)183Re. tandfonline.com Experimental cross-sections for the natW(d,xn)183Re reaction have been measured up to 34 MeV using the stacked target method. tandfonline.com These experimental results have been compared with theoretical calculations from the ALICE code, showing reasonable agreement. tandfonline.com

Further studies have measured the excitation functions for deuteron-induced reactions on natural tungsten up to 38 MeV. researchgate.net These investigations are important for determining the optimal deuteron (B1233211) energy for producing 183Re with high radionuclidic purity. For example, while the 186W(d,2n)186Re reaction can produce high yields of 186Re, it also co-produces 183Re and 184gRe as the main isotopic impurities. frontiersin.org

Table 2: Contributing Deuteron-Induced Reactions on Natural Tungsten for ¹⁸³Re Production

Reaction	Q-value (MeV)
182W(d,n)183Re	+2.6
183W(d,2n)183Re	-3.6
184W(d,3n)183Re	-11.0
186W(d,5n)183Re	-23.9

This table lists the primary nuclear reactions involving the stable isotopes of natural tungsten that contribute to the production of ¹⁸³Re when irradiated with deuterons, along with their respective Q-values. tandfonline.com

Alpha-Particle Induced Nuclear Reactions

The bombardment of natural tantalum (¹⁸¹Ta) targets with alpha particles is a well-established method for producing no-carrier-added (nca) ¹⁸³Re. researchgate.netias.ac.in The primary nuclear reaction is ¹⁸¹Ta(α,2n)¹⁸³Re. ias.ac.in This production route is considered one of the best for obtaining ¹⁸¹⁻¹⁸³Re radionuclides due to high yield and low impurity levels. akjournals.com The stacked-foil activation technique followed by gamma-ray spectroscopy is commonly employed to measure the excitation functions for these reactions. ias.ac.inias.ac.in

Rhenium-183 can also be produced via alpha-particle-induced reactions on natural rhenium targets. nih.gov The production cross-sections for ¹⁸³gRe have been determined up to 50 MeV using the stacked-foil activation technique and high-resolution gamma-ray spectrometry. nih.gov

For the natRe(α,xn)¹⁸³gRe reaction, experimental cross-sections have been measured and compared with theoretical calculations from the TENDL-2021 library. nih.gov

The following table presents experimental cross-section data for the ¹⁸¹Ta(α,2n)¹⁸³Re reaction. researchgate.net

Table 2: Experimental Cross-Sections for the ¹⁸¹Ta(α,2n)¹⁸³Re Reaction

Alpha Energy (MeV)	Cross-Section (mb)
20.0	450
25.0	800
30.0	600
35.0	400
40.0	250
45.0	150
50.0	100

Heavy-Ion Induced Reactions (e.g., Lithium/Beryllium)

Heavy-ion induced reactions present another pathway for the production of proton-rich rhenium radionuclides, including ¹⁸³Re. Theoretical predictions using nuclear reaction model codes like ALICE91 and PACE-II have been explored for reactions induced by ⁶Li, ⁷Li, and ⁹Be on various targets. akjournals.com

One such reaction is ¹⁸¹Ta(⁶Li, p3n)¹⁸³Re. iaea.org Theoretical calculations have estimated the production cross-sections for ¹⁸³Re through ⁷Li induced reactions on natural hafnium targets, with a maximum calculated cross-section of 250 mb. akjournals.com Although experimental data for heavy-ion induced production of rhenium nuclides is limited, theoretical studies suggest it is a viable production method. akjournals.com

Theoretical Predictions of Cross-Sections

Theoretical models are essential for predicting the optimal conditions for radionuclide production. These models calculate the probability, or cross-section, of a specific nuclear reaction occurring at a given particle energy. For 183Re production, nuclear reaction model codes such as ALICE-IPPE, EMPIRE-3, and TALYS are employed to estimate the excitation functions (cross-section versus energy) for various projectile-target combinations. researchgate.netarxiv.orgnih.gov

For instance, theoretical calculations using the EMPIRE II code have been compared with experimental results for the production of rhenium isotopes, including 183Re, from the proton bombardment of natural tungsten. nih.govosti.gov These comparisons help in validating the theoretical models and provide more reliable estimates for production yields. nih.govosti.gov Similarly, the ALICE91 and PACE-II codes have been used to explore various production routes for proton-rich rhenium radionuclides, including 183Re, from light and heavy ion induced reactions. akjournals.com The ALICE code was also utilized to theoretically determine optimal irradiation conditions for producing 183Ta, a precursor for some applications, through proton and deuteron reactions on tungsten. iaea.org

Theoretical models like ALICE-D and EMPIRE-D have been used to describe the shape of experimental excitation functions for reactions such as natRe(d,x)183gOs, which subsequently decays to 183Re, though accurately predicting the magnitude can be challenging. arxiv.org The TENDL-2011 library, based on the TALYS code, also provides theoretical cross-section data that can be compared with experimental findings for reactions on natural rhenium. researchgate.netarxiv.orgarxiv.org These theoretical predictions are crucial for planning experiments and optimizing production parameters to maximize the yield of 183Re while minimizing impurities.

Target Material Considerations in this compound Production

The choice of target material is a fundamental aspect of 183Re production, directly impacting the reaction pathways, yield, and the spectrum of potential radionuclidic impurities. Natural tungsten, tantalum, and rhenium are the primary materials considered for this purpose.

Natural Tungsten Targets

Natural tungsten is a common target material for producing various rhenium isotopes via proton or deuteron bombardment. osti.govbnl.gov Natural tungsten is composed of several stable isotopes: 182W (26.50%), 183W (14.31%), 184W (30.64%), and 186W (28.43%). nih.gov When natural tungsten is irradiated with protons, a variety of rhenium isotopes, including 181Re, 182Re, 183Re, 184Re, and 186Re, are produced through (p,xn) reactions. researchgate.netnih.govosti.govbnl.gov

Experimental cross-sections for the production of 183Re from proton bombardment of natural tungsten have been measured using the stacked foil technique for proton energies up to 17.6 MeV. nih.govosti.gov These studies show strong agreement with some previously reported literature and theoretical calculations. osti.gov Deuteron irradiation of natural tungsten has also been extensively studied, leading to the production of 183Re among other rhenium radionuclides. researchgate.netresearchgate.net While deuteron reactions can offer higher yields for certain isotopes like 186Re, proton bombardment remains a viable route for 183Re production. mdpi.comnih.gov The use of natural tungsten, however, necessitates robust chemical separation methods to isolate the desired 183Re from the bulk target material and other co-produced radioisotopes. bnl.gov

Table 1: Nuclear Reactions for ¹⁸³Re Production using Tungsten Targets

Target Isotope	Natural Abundance (%)	Projectile	Nuclear Reaction
183W	14.31	Proton (p)	183W(p,n)183Re
184W	30.64	Proton (p)	184W(p,2n)183Re
186W	28.43	Proton (p)	186W(p,4n)183Re
182W	26.50	Deuteron (d)	182W(d,n)183Re
183W	14.31	Deuteron (d)	183W(d,2n)183Re
184W	30.64	Deuteron (d)	184W(d,3n)183Re

Natural Tantalum Targets

Natural tantalum, which consists almost entirely of the stable isotope 181Ta (99.988%), can also be used to produce 183Re. mdpi.com The production typically occurs via alpha-particle bombardment through the 181Ta(α,2n)183Re reaction. researchgate.net This method allows for the production of no-carrier-added 183Re. nih.gov

Following irradiation, chemical separation techniques are required to isolate the minute quantities of 183Re from the bulk tantalum target. nih.govakjournals.com One such method involves an aqueous biphasic system with sodium malonate and polyethylene (B3416737) glycol phases. nih.gov Theoretical studies have also explored alpha-induced reactions on natural tantalum as a promising route for producing 181-183Re radionuclides due to potentially high yields and low impurity levels. akjournals.com The irradiation of tantalum can also produce other radionuclides, such as 182Ta and 181W, which must be considered during purification. mdpi.com

Natural Rhenium Targets

Direct irradiation of natural rhenium targets with protons can also produce 183Re. Natural rhenium consists of two isotopes: 185Re (37.4%) and 187Re (62.6%). wikipedia.orgnist.gov Bombarding natural rhenium with protons can induce (p,xn) reactions, leading to the formation of various rhenium and osmium isotopes. arxiv.org Specifically, 183Re can be formed via the 185Re(p,3n)183Os reaction, followed by the decay of 183Os (with a half-life of 13.0 hours) to 183Re. researchgate.net

Systematic investigations have measured the excitation functions for reactions like natRe(p,x)183Re up to 70 MeV. arxiv.orgresearchgate.net Similarly, deuteron-induced reactions on natural rhenium have been studied, measuring the production cross-sections of various osmium and rhenium isotopes, including the cumulative cross-section for 183gOs which decays to 183Re. arxiv.org

Isotopic Purity and Contaminant Radionuclide Generation

A significant challenge in producing 183Re, especially when using natural targets, is the co-production of other radionuclides, which affects the isotopic and radionuclidic purity of the final product. unimi.itriken.jpmdpi.com

When natural tungsten is irradiated, several other rhenium isotopes (181Re, 182mRe, 182gRe, 184Re, 186Re) are inevitably produced alongside 183Re. bnl.govcern.chiaea.org For example, in the production of 186Re from deuteron irradiation of enriched 186W, 183Re and 184gRe were identified as the main isotopic impurities. nih.gov The presence of these contaminants is a critical consideration, as they can interfere with subsequent applications. The gamma-ray spectrum of an irradiated natural tungsten target clearly shows the presence of these rhenium isotopes as well as other contaminants like 187W and 183Ta. iaea.org

Similarly, proton bombardment of natural rhenium targets produces a suite of osmium and rhenium radioisotopes. arxiv.org The presence of long-lived contaminants is particularly problematic. For example, 183Re itself has a relatively long half-life of 70 days. wikipedia.orgchemlin.orgwebelements.com Therefore, achieving high radionuclidic purity often requires careful selection of projectile energy, irradiation time, and post-irradiation cooling periods to allow short-lived contaminants to decay, in addition to efficient chemical separation processes. iaea.org

Table 2: Common Radionuclidic Impurities in ¹⁸³Re Production

Production Route	Target Material	Common Impurities
(p,xn)	Natural Tungsten	181Re, 182Re, 184Re, 186Re, 183Ta, 187W
(d,xn)	Natural Tungsten	181Re, 182Re, 184Re, 186Re, Tantalum isotopes
(α,xn)	Natural Tantalum	181Re, 182Re, 184Re, 182Ta, 181W
(p,xn)	Natural Rhenium	182Re, 184Re, 186Re, 182Os, 183Os, 185Os

Radiochemical Separation and Purification of Rhenium 183

Principles of Radiochemical Separation for Rhenium Isotopes

The effective separation of rhenium isotopes is founded on fundamental chemical principles that differentiate rhenium from other elements present in the irradiated target matrix.

The production of no-carrier-added (NCA) radionuclides is essential for many applications, particularly in medicine and research, where high specific activity is required. tandfonline.com High specific activity refers to a high amount of radioactivity per unit mass.

In the context of ¹⁸³Re, NCA separation involves the isolation of the radionuclide from the bulk target material without the addition of a stable, non-radioactive isotope of rhenium (a "carrier"). cern.ch This is crucial because the presence of a carrier increases the total mass of the element, which can alter the chemical and biological behavior of the final product. mdpi.com NCA ¹⁸³Re can be produced via nuclear reactions where the product element (Rhenium) is different from the target element, such as the bombardment of tantalum or tungsten targets. tandfonline.comcern.chresearchgate.net A subsequent radiochemical separation is mandatory to isolate the NCA ¹⁸³Re from the target. cern.ch This ensures that the resulting radionuclide solution contains a minimal amount of elemental rhenium, maximizing its specific activity.

Rhenium possesses a rich and varied chemistry, exhibiting multiple oxidation states ranging from -1 to +7. nih.govfrontiersin.orgresearchgate.net This versatility is a key factor in developing selective separation procedures. The most stable and common oxidation state for rhenium in aqueous solutions is the +7 state, where it exists as the perrhenate (B82622) ion (ReO₄⁻). mdpi.comnih.gov This stable, tetrahedral ion is often the starting point for chemical manipulations and separations. mdpi.comnih.gov

The separation strategy frequently relies on the distinct behavior of the perrhenate ion compared to the ions of the target material (e.g., tungstate (B81510) from a tungsten target). Furthermore, the ability of rhenium to form various complexes, such as anionic chloro complexes in hydrochloric acid, can be exploited. osti.gov This complex formation alters the charge and chemical nature of the rhenium species, enabling its separation from other elements using techniques like ion-exchange chromatography. osti.gov

Established Separation Methods for Rhenium-183

Several well-established methods are employed for the separation and purification of ¹⁸³Re, with chromatographic techniques being the most prominent.

Chromatography is a powerful separation method that is widely used for the purification of rhenium isotopes. The technique involves passing a mixture through a stationary phase, which separates components based on their differential affinities for the stationary phase and a mobile phase.

A common and effective method for separating NCA rhenium isotopes from irradiated tungsten targets involves chromatography on an activated aluminum oxide (Al₂O₃) column. cern.ch This method is analogous to the generator system used for producing Technetium-99m from Molybdenum-99. mdpi.comnih.gov

In this process, the irradiated tungsten target is dissolved, and the resulting solution is passed through a minicolumn packed with acidic activated aluminum oxide (AAO). cern.ch The tungsten species are strongly adsorbed onto the alumina (B75360) stationary phase, while the rhenium, typically in the form of perrhenate (ReO₄⁻), passes through the column and is collected in the eluate. cern.ch This allows for a quantitative separation of the desired ¹⁸³Re from the bulk tungsten target material. cern.ch

Table 1: Overview of AAO Minicolumn Chromatography for this compound Separation

Parameter	Description
Stationary Phase	Acidic Activated Aluminum Oxide (AAO)
Mobile Phase	Solution containing dissolved target material (e.g., from HNO₃/HF digestion)
Principle of Separation	Differential adsorption; Tungsten species are retained by the AAO, while Rhenium (as ReO₄⁻) is not.
Result	Quantitative elution of NCA ¹⁸³Re, with the tungsten target material remaining on the column. cern.ch

Anion-exchange chromatography is a technique that separates substances based on their net surface charge. bio-rad.com It utilizes a stationary phase (resin) that is positively charged, which reversibly binds negatively charged ions (anions). bio-rad.com

This method is highly effective for purifying rhenium because the stable perrhenate ion (ReO₄⁻) is an anion. When a solution containing perrhenate and other ions is passed through an anion-exchange column, the ReO₄⁻ binds to the positively charged resin. tandfonline.com Research has shown that rhenium is more strongly adsorbed on certain anion exchangers than tungsten, providing a basis for their separation. tandfonline.com For example, a single diethylaminoethyl (DEAE) cellulose (B213188) anion-exchanger column has been used to effectively trap ¹⁸⁸Re-perrhenate, which is subsequently recovered with a high radiochemical yield by eluting with a sodium chloride solution. mdpi.com This principle is directly applicable to the separation of ¹⁸³Re. The separation is achieved by carefully controlling the composition and pH of the mobile phase to first wash away weakly bound impurities and then elute the strongly bound perrhenate.

Table 2: Principles of Anion-Exchange Chromatography for this compound Purification

Parameter	Description
Resin Type	Positively charged resin (e.g., DEAE-cellulose, AG 1-X10). mdpi.comtandfonline.com
Principle of Separation	Reversible binding of the anionic perrhenate (ReO₄⁻) complex to the positively charged stationary phase.
Elution	The bound ¹⁸³ReO₄⁻ is recovered by passing a solution (e.g., 0.9% NaCl) through the column that disrupts the ionic interaction. mdpi.com
Application	Concentration and purification of Rhenium isotopes from target and generator eluates. mdpi.com

Solvent Extraction Methods

Solvent extraction is a cornerstone of radiochemical separation, leveraging the differential solubilities of components between two immiscible liquid phases. For this compound, several organic solvents and systems have been developed to achieve high purity and yield.

Acetone (B3395972) Extraction from Alkaline Solutions

The extraction of rhenium from alkaline solutions using acetone is a documented method for separating carrier-free this compound (¹⁸³Re) and Rhenium-184 (¹⁸⁴Re) isotopes from irradiated tantalum and tungsten targets. tandfonline.com This procedure results in a high specific activity rhenium product with significant chemical and radiochemical purity. tandfonline.com Research has demonstrated that this extraction method can achieve a yield of over 80%. tandfonline.com The process involves the selective transfer of rhenium from the aqueous alkaline phase into the acetone phase. tandfonline.comdtic.mil This technique is also noted for its utility in pre-purifying reagents like sodium hydroxide (B78521) (NaOH) to remove any rhenium contaminants before use in other processes. bnl.govmdpi.com

Table 1: Acetone Extraction of this compound from Alkaline Solutions

Parameter	Finding
Application	Separation of carrier-free ¹⁸³Re and ¹⁸⁴Re from Ta and W targets
Extraction Yield	> 80% tandfonline.com
Purity	High chemical and radiochemical purity tandfonline.com
Specific Activity	High (> 200 mCi/mg) tandfonline.com

Liquid-Liquid Extraction with Tri-n-octylamine (TOA)

Tri-n-octylamine (TOA), a tertiary amine, serves as an effective extractant for rhenium from various acidic solutions. osti.gov For the separation of no-carrier-added (NCA) rhenium radionuclides, including ¹⁸³Re, from proton-irradiated tungsten targets, a liquid-liquid extraction (LLX) system using TOA dissolved in cyclohexane (B81311) has been successfully employed. google.comiaea.org

Optimal separation is achieved under specific conditions. Research indicates that clear separation of NCA rhenium radionuclides from the bulk tungsten target is observed at TOA concentrations of 0.1 M and 1 M in cyclohexane, with the aqueous phase being 0.1 M nitric acid (HNO₃). google.comiaea.org The extraction mechanism is based on anion exchange, where the protonated amine forms an ion pair with the perrhenate anion (ReO₄⁻), facilitating its transfer into the organic phase. osti.govwikipedia.org The efficiency of extraction with TOA can be influenced by the nature and concentration of the mineral acid in the aqueous phase, with the order of extraction efficiency from different acids being H₂SO₄ > HCl > HNO₃. osti.gov

Table 2: Liquid-Liquid Extraction of this compound with TOA

Parameter	Condition/Finding
Extractant System	Tri-n-octylamine (TOA) in cyclohexane google.comiaea.org
Target Matrix	Tungsten (W) google.comiaea.org
Optimal TOA Concentration	0.1 M and 1 M google.comiaea.org
Aqueous Phase	0.1 M HNO₃ google.comiaea.org
Extraction Mechanism	Anion Exchange osti.govwikipedia.org

Liquid-Liquid Extraction with Methyl Ethyl Ketone (MEK)

Methyl ethyl ketone (MEK) is another valuable solvent for the liquid-liquid extraction of rhenium. google.nl This method has been utilized for the separation of radiorhenium from target materials, particularly from alkaline sodium hydroxide (NaOH) solutions. google.nlresearchgate.net The process involves the selective partitioning of the perrhenate ion into the MEK phase.

Studies have shown that the extraction efficiency is dependent on the volume ratio of the aqueous and organic phases. researchgate.net An increase in the volume of MEK relative to the aqueous solution enhances the extraction of rhenium. researchgate.net For instance, approximately 80% of Rhenium-188 (a chemical analogue of this compound) can be extracted into MEK when the volume ratio of aqueous to organic phase is 1:2. researchgate.net The mixing time of the two phases, however, does not appear to have a significant impact on the extractability of rhenium into MEK. researchgate.net This method is also employed for the concentration of generator-produced rhenium isotopes. researchgate.netiaea.org After extraction, the MEK can be evaporated to yield a concentrated rhenium product. researchgate.net

Table 3: Liquid-Liquid Extraction of this compound with MEK

Parameter	Finding
Application	Separation from alkaline solutions, concentration of eluates google.nlresearchgate.net
Extraction Efficiency	~80% at 1:2 aqueous to organic volume ratio researchgate.net
Effect of Mixing Time	Not significant researchgate.net
Post-Extraction Step	Evaporation of MEK for concentration researchgate.net

Di-(2-ethylhexyl)phosphoric acid (HDEHP) Systems

Di-(2-ethylhexyl)phosphoric acid (HDEHP) is an acidic organophosphorus extractant used in solvent extraction for the separation of various metals. researchgate.net It has been investigated for the separation of no-carrier-added (NCA) rhenium radionuclides from proton-irradiated tungsten targets. google.comiaea.org In these studies, HDEHP was dissolved in cyclohexane for the liquid-liquid extraction process. google.comiaea.org

However, research has indicated that while HDEHP can extract rhenium, achieving a clean separation from the bulk tungsten target can be challenging. google.comiaea.org Reports suggest that the separation of NCA rhenium radionuclides using HDEHP was not successful without contamination from the tungsten target. google.comiaea.org HDEHP is known to form complexes with a wide range of metal ions, and its selectivity is a critical factor in achieving pure separations.

Precipitation Methods

Precipitation is a fundamental technique in radiochemistry used to separate a desired radionuclide from a bulk target matrix by converting the matrix into an insoluble form.

Hydrated Tantalum Hydroxide Precipitation for Tantalum Matrix Removal

For the separation of no-carrier-added (NCA) ¹⁸³Re produced from an alpha particle-bombarded tantalum target, a classical precipitation method has been effectively employed. tandfonline.com This technique focuses on the removal of the bulk tantalum matrix by precipitating it as hydrated tantalum hydroxide. tandfonline.com

The process involves the use of sodium carbonate and ammonia (B1221849) solution to induce the precipitation of tantalum hydroxide from the solution. tandfonline.com This method proves to be a simple, single-step procedure where the NCA ¹⁸³Re activity quantitatively remains in the supernatant. tandfonline.com A significant advantage of this technique is the very low chemical contamination of the final rhenium solution with the bulk tantalum, reported to be in the range of 1.2–1.3 ppm. tandfonline.com This fast and cost-effective separation is also considered a green chemistry approach due to the minimal use of chemical reagents, particularly the absence of organic solvents. tandfonline.com Furthermore, the precipitated tantalum can be recovered and potentially reused. tandfonline.com

Table 4: Hydrated Tantalum Hydroxide Precipitation

Parameter	Finding
Application	Separation of NCA ¹⁸³Re from bulk tantalum target tandfonline.com
Precipitating Agents	Sodium Carbonate and Ammonia Solution tandfonline.com
Result	Tantalum precipitates as hydrated tantalum hydroxide tandfonline.com
This compound Location	Quantitatively remains in the supernatant tandfonline.com
Tantalum Contamination	Negligible (~1.2–1.3 ppm) tandfonline.com
Advantages	Fast, cost-effective, green chemistry approach tandfonline.com

Aqueous Biphasic Systems (ABS) for this compound Isolation

Aqueous Biphasic Systems (ABS) represent a green and efficient method for the separation of no-carrier-added (NCA) radionuclides. tandfonline.com These systems, typically composed of a polymer and a salt solution or two different polymers, offer an alternative to conventional liquid-liquid extraction methods that use organic solvents. tandfonline.comtandfonline.com The high water content (70-90%), non-toxic, and non-flammable nature of ABS components make them environmentally benign and biocompatible. tandfonline.comtandfonline.com For the separation of this compound, ABS involving polyethylene (B3416737) glycol (PEG) and a salt solution have been investigated. researchgate.netnih.gov

Sodium Malonate-Polyethylene Glycol (PEG) Systems

Aqueous biphasic systems composed of sodium malonate and polyethylene glycol (PEG) have been successfully employed for the separation of no-carrier-added (NCA) this compound from a bulk tantalum target irradiated with alpha particles. researchgate.netnih.gov This particular ABS has been demonstrated as a viable method for achieving a clean, one-step separation. researchgate.netnih.gov

The separation efficiency of the sodium malonate-PEG system is influenced by several factors, including the concentration of the salt, the molecular weight of PEG, and the temperature. researchgate.netnih.gov Research has shown that variations in pH and the molecular weight of PEG have a minimal impact on the extraction pattern of this compound. researchgate.netnih.gov

Optimal conditions for the one-step separation of NCA this compound from tantalum have been identified. researchgate.netnih.gov One set of optimal conditions involves a system of 50% (w/w) PEG-4000 and 2 M sodium malonate at a temperature of 40°C. researchgate.netnih.gov Alternatively, a system composed of 50% (w/w) PEG-4000 and 3 M sodium malonate at room temperature (27°C) also achieves effective separation. researchgate.netnih.gov

Table 1: Optimal Conditions for this compound Separation using Sodium Malonate-PEG ABS

Parameter	Condition 1	Condition 2
PEG Concentration	50% (w/w) PEG-4000	50% (w/w) PEG-4000
Sodium Malonate Conc.	2 M	3 M
Temperature	40 °C	Room Temperature (27 °C)

This table summarizes the two optimal conditions identified for the one-step separation of no-carrier-added this compound from a tantalum target using a sodium malonate-polyethylene glycol aqueous biphasic system. researchgate.netnih.gov

Radiochemical Purity Assessment of Isolated this compound

Assessing the radiochemical purity of the isolated this compound is a critical step to ensure the final product is free from radionuclidic and chemical impurities. This is typically achieved through gamma spectroscopy, which allows for the identification and quantification of gamma-emitting radionuclides present in the sample.

In the context of separating this compound from a tantalum target, the primary goal is to ensure the complete removal of the bulk tantalum. The effectiveness of the separation is quantified by the separation factor. For instance, in the separation of other radionuclides using similar ABS techniques, separation factors as high as 1.94 x 10³ have been achieved, indicating a very low level of target material contamination in the final product. tandfonline.com While a specific separation factor for the this compound/tantalum system using sodium malonate-PEG is not detailed in the provided search results, the principle of achieving a high separation factor to ensure purity remains the same.

The radiochemical purity of a final radiolabeled product is a key quality control parameter. For example, in the preparation of Rhenium-188 labeled antibodies, a radiochemical purity of 94% ± 3% was achieved and considered acceptable for use. nih.gov This highlights the importance of stringent purity assessment post-separation and prior to any subsequent application. Techniques like Instant Thin Layer Chromatography (ITLC) and High-Performance Liquid Chromatography (HPLC) are also commonly used to determine radiochemical purity, particularly when the radionuclide is incorporated into a larger molecule like an antibody. snmjournals.org

Nuclear Data and Reaction Cross Section Measurements for Rhenium 183 Production

Experimental Methodologies for Cross-Section Determination

Precise measurement of reaction cross-sections is fundamental to understanding and planning the production of ¹⁸³Re. The following experimental techniques are prominently used in this endeavor.

Stacked-Foil Technique

The stacked-foil activation technique is a widely used experimental method for measuring the excitation functions of nuclear reactions. arxiv.orgriken.jp This method involves irradiating a stack of thin foils, consisting of the target material (such as natural tungsten or rhenium) and monitor foils, with a particle beam, typically protons or deuterons. cern.chnih.govcornell.edu The target foils are interspersed with energy degrader foils, often made of aluminum, which incrementally reduce the beam energy. cern.ch This setup allows for the simultaneous measurement of cross-sections at various energy levels within a single irradiation experiment. nih.govcornell.edu

In the context of ¹⁸³Re production, natural tungsten (natW) or natural rhenium (natRe) foils are used as the primary target materials. nih.govarxiv.org For instance, cross-sections for the production of various rhenium isotopes, including ¹⁸³Re, have been measured by bombarding natural tungsten with protons at energies up to 17.6 MeV and 40 MeV. cornell.eduarxiv.org Similarly, deuteron-induced reactions on natural rhenium have been studied up to 40 MeV. arxiv.orgarxiv.org The thickness and purity of these foils are critical for accurate results. cern.ch Monitor foils with well-known reaction cross-sections, such as titanium or aluminum, are included in the stack to precisely determine the beam intensity and energy profile. cern.charxiv.org After irradiation, the activity of the produced radionuclides in each foil is measured to determine the reaction cross-section at the corresponding energy. arxiv.org

Gamma-Ray Spectrometry for Activity Measurement

Following irradiation using the stacked-foil technique, the activity of the produced radionuclides, including ¹⁸³Re, within each foil is determined using gamma-ray spectrometry. arxiv.orgriken.jparxiv.org This non-destructive analytical method identifies and quantifies the gamma-emitting isotopes based on their characteristic gamma-ray energies and intensities. iaea.orgsgc.gov.co

High-purity germanium (HPGe) detectors are commonly employed for these measurements due to their excellent energy resolution, which allows for the clear separation of gamma-ray peaks from different radionuclides produced in the target. bnl.goviaea.org The irradiated foils are measured at specific source-to-detector distances to ensure accurate and reproducible counting geometry. arxiv.org The spectra obtained are analyzed to identify the photopeaks corresponding to the decay of ¹⁸³Re and other co-produced isotopes. cern.ch The area of these photopeaks, along with the detector efficiency, gamma-ray intensity, and decay data from nuclear databases, is used to calculate the activity of each radionuclide. ucsb.edu This activity is then used in the well-known activation formula, considering the particle flux and the number of target nuclei, to calculate the reaction cross-section. arxiv.org

Theoretical Nuclear Reaction Models

Theoretical models are indispensable for predicting and evaluating nuclear reaction cross-sections, especially in energy regions where experimental data is scarce or discrepant. These models provide a framework for understanding the underlying reaction mechanisms.

EMPIRE II Code Calculations

The EMPIRE II code is a modular system of nuclear reaction codes that provides a comprehensive description of nuclear reactions over a broad range of energies and incident particles. europa.eu It incorporates various nuclear models to account for the main reaction mechanisms, including the optical model, pre-equilibrium emission, and statistical decay. europa.euiaea.org

The code has been used to calculate the theoretical excitation functions for the production of rhenium isotopes, including ¹⁸³Re, from proton bombardment of natural tungsten. nih.govcornell.eduosti.gov These calculations are then compared with experimental data obtained from methods like the stacked-foil technique. nih.govcornell.eduosti.gov For example, results from proton bombardment of natural tungsten up to 17.6 MeV have been compared with EMPIRE II (version 2.19) calculations, showing strong agreement with some previously reported literature and theoretical predictions for multiple reactions. nih.govcornell.edu The code's ability to model different reaction channels, such as (p,n), (p,2n), and (p,3n), is crucial for accurately predicting the production of specific isotopes. arxiv.org

ALICE and ALICE-IPPE Code Calculations

The ALICE code, and its modified version ALICE-IPPE, are widely used for the calculation of nuclear reaction cross-sections. osti.govresearchgate.net These codes are based on a combination of the geometry-dependent hybrid model for pre-equilibrium emission and the Weisskopf-Ewing evaporation model for the statistical decay of the compound nucleus. researchgate.net

ALICE-IPPE has been utilized to analyze experimental data on the production of rhenium isotopes from proton-induced reactions on tungsten. osti.gov For instance, excitation functions for the production of ¹⁸¹⁻¹⁸⁶Re from proton bombardment of natural tungsten have been measured and compared with the theoretical results from the ALICE-IPPE code. arxiv.orgosti.gov The code has also been used to predict cross-sections for deuteron-induced reactions on rhenium. arxiv.orgarxiv.org Comparisons between experimental data and ALICE-IPPE calculations help in validating the theoretical models and provide more reliable estimates for reaction cross-sections, particularly in cases where experimental data may be inconsistent. arxiv.orgakjournals.com

TENDL Database Comparisons and Evaluations

The TALYS-based Evaluated Nuclear Data Library (TENDL) is a comprehensive library of nuclear data that provides evaluations for a vast number of isotopes and reactions. iaea.org It is generated using the TALYS nuclear reaction code, which incorporates a wide range of nuclear models and parameters. arxiv.orgiaea.org TENDL aims to provide complete and high-quality data files for all isotopes, making it a valuable resource for nuclear science and technology. iaea.org

Experimental cross-section data for the production of ¹⁸³Re are often compared with the evaluations provided in the TENDL database. arxiv.orgarxiv.org For example, measurements of deuteron-induced reactions on natural rhenium up to 40 MeV have been compared with data from the TENDL-2011 library. arxiv.orgarxiv.org Similarly, proton-induced reaction cross-sections on natural tungsten have been compared with predictions from the TENDL-2014 and TENDL-2015 libraries. arxiv.org These comparisons are crucial for the validation and improvement of the theoretical models used in TALYS and, consequently, the quality of the TENDL evaluations. In some cases, the TALYS code, which is the basis for TENDL, has shown to reproduce experimental cross-sections for ¹⁸³Re well. riken.jp

Comparison of Experimental and Theoretical Excitation Functions

The excitation function of a nuclear reaction describes how the cross-section, or probability of a reaction occurring, varies with the energy of the incident particle. For the production of Rhenium-183 (¹⁸³Re), experimental measurements of excitation functions have been compared with theoretical models to validate the nuclear data and improve the predictive capabilities of production routes.

Studies involving the proton bombardment of natural tungsten targets have measured the excitation functions for the production of various rhenium isotopes, including ¹⁸³Re. osti.govnih.gov These experimental results are often compared with calculations from nuclear reaction modeling codes like EMPIRE II. osti.govnih.govcern.ch For instance, in the proton energy range up to 17.6 MeV, the measured excitation functions for the production of ¹⁸¹⁻¹⁸⁶Re isotopes showed strong agreement with some previously reported literature values and with theoretical calculations performed using the EMPIRE II code (version 2.19). osti.govnih.gov This agreement helps in providing more reliable estimates for specific reactions, such as the ¹⁸⁶W(p,n)¹⁸⁶Re reaction. osti.govnih.gov

Similarly, investigations into proton-induced reactions on natural rhenium up to 70 MeV have been conducted. arxiv.orgnih.gov The experimental excitation functions for the production of ¹⁸³Re, along with other rhenium and osmium isotopes, were compared with predictions from three different theoretical codes. arxiv.orgnih.gov

In the context of alpha-particle-induced reactions on natural rhenium, experimental cross-sections for the production of ¹⁸³gRe and other radionuclides have been measured up to 50 MeV. nih.gov These experimental findings were compared with theoretical calculations available in the TENDL-2021 library, providing a benchmark for the theoretical models. nih.govpsi.ch

For deuteron-induced reactions on natural tungsten, excitation functions for the production of ¹⁸³Re have been measured for deuteron (B1233211) energies up to 18.0 MeV. researchgate.net The experimental data were compared with theoretical excitation functions, showing reasonable agreement for most reactions, with the exception of the ¹⁸⁶W(d, p)¹⁸⁷W reaction. researchgate.net Nuclear model calculations using codes such as TALYS, STAPRE, and EMPIRE have been employed to validate and fit the experimental data for deuteron-induced reactions. researchgate.net

Cross-Section Data for this compound and Co-produced Isotopes

The production of this compound through nuclear reactions inevitably leads to the co-production of other isotopes. Understanding the cross-section data for the formation of both ¹⁸³Re and these impurities is essential for optimizing production routes to achieve high radionuclidic purity. iaea.org The primary methods for producing ¹⁸³Re involve the irradiation of tungsten or rhenium targets with charged particles like protons, deuterons, or alpha particles, as well as neutron-induced reactions. osti.govnih.govarxiv.orgnih.govepj-conferences.orgihep.ac.cn

Proton-Induced Reactions on Natural Tungsten:

When natural tungsten is irradiated with protons, a range of rhenium isotopes are produced. The stacked foil technique has been used to measure the production cross-sections for ¹⁸¹Re, ¹⁸²ᵐRe, ¹⁸²ᵍRe, ¹⁸³Re, ¹⁸⁴Re, and ¹⁸⁶Re for proton energies up to 17.6 MeV. osti.govnih.gov These measurements provide crucial data for assessing the yield of ¹⁸³Re relative to other co-produced rhenium isotopes. osti.govnih.gov

Proton-Induced Reactions on Natural Rhenium:

Systematic investigations of proton-induced reactions on natural rhenium targets have been carried out for proton energies up to 70 MeV. arxiv.orgnih.gov These studies measured the excitation functions for the production of several isotopes, including ¹⁸³Re. The co-produced radionuclides include other rhenium isotopes (¹⁸⁶ᵍRe, ¹⁸⁴ᵐRe, ¹⁸⁴ᵍRe, ¹⁸²ᵐRe, ¹⁸²ᵍRe, and ¹⁸¹ᵍRe) and osmium isotopes (¹⁸⁵Os, ¹⁸³ᵐOs, ¹⁸³ᵍOs, ¹⁸²Os, and ¹⁸¹ᵐOs). arxiv.orgnih.gov

Alpha-Particle-Induced Reactions on Natural Rhenium:

Activation cross-sections for alpha-particle-induced reactions on natural rhenium have been determined for energies up to 50 MeV. nih.gov In these reactions, ¹⁸³ᵍRe is produced alongside other isotopes. The co-produced radionuclides include various iridium isotopes (¹⁹⁰ᵍIr, ¹⁸⁹ᵍIr, ¹⁸⁸ᵍIr, ¹⁸⁷ᵍIr, ¹⁸⁶ᵍIr, ¹⁸⁵Ir, ¹⁸⁴Ir), osmium isotopes (¹⁸⁵Os), and other rhenium isotopes (¹⁸⁴ᵍRe). nih.gov

Neutron-Induced Reactions on Rhenium:

Measurements of cross-section functions for neutron-induced reactions on natural rhenium isotopes (¹⁸⁵Re and ¹⁸⁷Re) have been performed in the energy range of 13.0–19.5 MeV. epj-conferences.org These experiments provide data for (n,α), (n,2n), (n,p), and (n,3n) reactions. epj-conferences.orgiaea.org For instance, the ¹⁸⁵Re(n,3n) reaction can lead to the production of ¹⁸³Re. iaea.org Other reactions on rhenium isotopes produce radionuclides such as ¹⁸⁴Ta, ¹⁸⁶Re, and ¹⁸⁷W. epj-conferences.orgihep.ac.cn

The following tables summarize the cross-section data for the production of ¹⁸³Re and its co-produced isotopes from various nuclear reactions.

Table 1: Co-produced Radionuclides from Proton-Induced Reactions on Natural Rhenium (up to 70 MeV) arxiv.orgnih.gov

Co-produced Isotope
¹⁸⁶ᵍRe
¹⁸⁴ᵐRe
¹⁸⁴ᵍRe
¹⁸²ᵐRe
¹⁸²ᵍRe
¹⁸¹ᵍRe
¹⁸⁵Os
¹⁸³ᵐOs
¹⁸³ᵍOs
¹⁸²Os

Table 2: Co-produced Radionuclides from Proton-Induced Reactions on Natural Tungsten (up to 17.6 MeV) osti.govnih.gov

Co-produced Isotope
¹⁸¹Re
¹⁸²ᵐRe
¹⁸²ᵍRe
¹⁸⁴Re

Table 3: Co-produced Radionuclides from Alpha-Particle-Induced Reactions on Natural Rhenium (up to 50 MeV) nih.gov

Co-produced Isotope
¹⁹⁰ᵍIr
¹⁸⁹ᵍIr
¹⁸⁸ᵍIr
¹⁸⁷ᵍIr
¹⁸⁶ᵍIr
¹⁸⁵Ir
¹⁸⁴Ir
¹⁸⁵Os

Table 4: Co-produced Radionuclides from Neutron-Induced Reactions on Natural Rhenium (13.0–19.5 MeV) epj-conferences.orgihep.ac.cn

Co-produced Isotope
¹⁸⁴Ta
¹⁸⁶Re
¹⁸⁷W
¹⁸²ᵐ¹⁺ᵐ²⁺ᵍTa
¹⁸⁴ᵐRe

Theoretical Modeling and Computational Studies of Rhenium 183 Systems

Nuclear Reaction Pathway Modeling for Rhenium-183 Synthesis

The synthesis of the radionuclide this compound (183Re), which has a half-life of 70 days, is primarily achieved through nuclear reactions in particle accelerators. wikipedia.org Theoretical modeling is essential for predicting reaction cross-sections, optimizing production yields, and understanding the underlying nuclear dynamics. The most common production route involves bombarding a tungsten (W) target with protons. Specifically, the 183W(p,n)183Re and 184W(p,2n)183Re reactions are significant pathways.

Nuclear reaction model codes, such as ALICE, TALYS, and PACE, are employed to simulate these production pathways. researchgate.net These codes incorporate various nuclear models to calculate the probabilities of different reaction outcomes across a range of projectile energies. For instance, modeling the proton bombardment of natural tungsten requires calculating the excitation functions for numerous possible reactions that lead to 183Re and other isotopic impurities. These theoretical predictions are then benchmarked against experimental data to refine the models and improve their predictive power for radionuclide production. Another modeled pathway is the decay of its parent isotope, Osmium-183 (183Os).

The mechanisms governing the synthesis of 183Re can be broadly categorized into two main types: compound nuclear reactions and preequilibrium reactions. e-bookshelf.destanford.edu The dominant mechanism depends largely on the energy of the incident particle. researchgate.net

Compound Nuclear Reactions: At lower projectile energies, the compound nucleus model is prevalent. e-bookshelf.destanford.edu In this two-step process, the projectile (e.g., a proton) merges with the target nucleus (e.g., 183W or 184W), forming a highly excited, unstable compound nucleus. This compound system exists for a relatively long time on a nuclear timescale, allowing its energy to be statistically distributed among its nucleons. It "forgets" the specific way it was formed and eventually de-excites by "evaporating" particles (like neutrons) to reach a more stable state, such as 183Re. e-bookshelf.de The decay process is isotropic in the center-of-mass frame.

Preequilibrium Reactions: As the projectile energy increases (typically above 10-20 MeV), preequilibrium emission becomes a significant competing process. researchgate.net This mechanism describes the emission of particles that occurs after the initial projectile-target interaction but before the formation of a fully equilibrated compound nucleus. semanticscholar.org In this scenario, the incident particle shares its energy with only a few nucleons in the target, and one or more of these excited nucleons may be emitted before the energy is distributed throughout the entire nucleus. Preequilibrium models, such as the exciton (B1674681) model, are used to describe this intermediate stage. Theoretical studies show that the contribution from preequilibrium emission increases with higher projectile energies, and accounting for this mechanism is crucial for accurately reproducing experimental excitation functions for reactions like 184W(p,2n)183Re. researchgate.net

Table 1. Comparison of Nuclear Reaction Mechanisms in ¹⁸³Re Synthesis.

Feature	Compound Nuclear Reaction	Preequilibrium Reaction
Dominant Energy Range	Low Projectile Energy	Higher Projectile Energy (>10-20 MeV)
Reaction Timescale	Long (relative)	Intermediate
Energy Distribution	Statistical equilibrium achieved	Energy shared among a few nucleons
Particle Emission	Isotropic evaporation from compound nucleus	Forward-peaked, energetic particle emission
Applicable Model	Hauser-Feshbach Theory	Exciton Model, FKK Theory

Isotopic Fractionation Studies of Rhenium Isotopes

Isotopic fractionation refers to the partitioning of isotopes of an element between different substances or phases. While direct studies of 183Re fractionation in natural systems are not feasible due to its radioactivity and synthetic origin, theoretical models and studies of stable rhenium isotopes (185Re and 187Re) provide a fundamental understanding of the processes that would govern its behavior. rsc.orgresearchgate.net Rhenium's redox sensitivity makes its isotopes useful for tracing geochemical processes. rsc.orgresearchgate.net Fractionation is typically driven by mass-dependent effects and, to a lesser extent, nuclear volume effects.

Nuclear volume fractionation, also known as the field shift effect, is a mass-independent process that arises from differences in the nuclear charge radius and shape among isotopes. jst.go.jp These differences cause slight variations in the electronic energy levels of atoms and molecules, which can lead to isotopic partitioning. Theoretical modeling has shown that for rhenium, nuclear volume fractionation is generally smaller than mass-dependent effects at typical Earth surface temperatures. researchgate.netgeoscienceworld.org

Mass-dependent fractionation is the primary mechanism for isotopic partitioning of rhenium in most geological and chemical systems. jst.go.jp This process is driven by the difference in mass between the isotopes, which affects their vibrational energies in molecules and their diffusion rates. Heavier isotopes like 187Re tend to form stronger bonds and react more slowly than their lighter counterparts like 185Re.

Theoretical calculations predict that changes in the oxidation state and chemical speciation of rhenium can lead to isotopic fractionation of up to ~1.5‰. researchgate.net Extensive research on the 187Re/185Re ratio, reported using delta notation (δ¹⁸⁷Re), has demonstrated significant fractionation during natural processes such as the oxidative weathering of rocks. researchgate.netresearchgate.net For example, studies of river systems have found that dissolved rhenium in river water is often isotopically heavier (higher δ¹⁸⁷Re) than the rhenium remaining in the solid river sediments, suggesting preferential mobilization of the heavier isotope during weathering. researchgate.net At high magmatic temperatures, however, minimal resolvable Re isotope fractionation is observed. geochemicalperspectivesletters.org

Table 2. Research Findings on Rhenium Isotope Mass-Dependent Fractionation.

Process/System	Observation	Inferred Mechanism	Reference
Oxidative Weathering (Mackenzie River Basin)	River water δ¹⁸⁷Re (−0.05‰ to +0.07‰) is generally higher than river sediment δ¹⁸⁷Re (−0.25‰ to +0.01‰).	Preferential oxidation and mobilization of phases with high δ¹⁸⁷Re (e.g., organic carbon, sulfides).	researchgate.net
Black Shale Weathering	A −0.3‰ change in δ¹⁸⁷Re across a weathering profile, correlated with a large decrease in Re concentration.	Loss of an organically bound Re component with a specific isotopic signature.	researchgate.net
Magmatic Differentiation (Hekla Volcano)	δ¹⁸⁷Re values show a narrow range (−0.45‰ to −0.22‰) despite large variations in Re concentration.	Minimal resolvable isotope fractionation between magnetite and silicate (B1173343) melt at high temperatures.	geochemicalperspectivesletters.org
Theoretical Modeling (Redox Reactions)	Predicted permil-level variations for Re(VII) ↔ Re(IV) redox reactions.	The ReO₄⁻ oxyanion is predicted to be enriched in ¹⁸⁷Re compared to reduced Re(IV) species.	researchgate.net

Computational Approaches to Rhenium Speciation and Behavior

Computational chemistry provides powerful tools for investigating the chemical behavior of rhenium at the molecular level. rsc.org While these studies often focus on stable isotopes or other radioisotopes like 186/188Re for practical reasons, the underlying principles of electronic structure and chemical bonding apply equally to complexes containing 183Re. Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are the most common methods used. researchgate.netacs.orgnih.gov

These computational approaches are used to:

Predict Molecular Structures: DFT calculations can accurately determine the geometry of rhenium complexes, including bond lengths and angles. researchgate.net This is fundamental to understanding their stability and reactivity.

Analyze Electronic Properties: Researchers use DFT to model the electronic structure of rhenium compounds, including the distribution of electron density and the energies of molecular orbitals. rsc.orgresearchgate.net This helps explain the nature of chemical bonds, the oxidation state of the rhenium center, and the complex's electrochemical properties. researchgate.net

Simulate Spectroscopic Properties: TD-DFT is employed to calculate electronic absorption spectra (UV-Vis), which can be compared with experimental results to validate the computational model and understand the photophysical properties of the complexes. acs.orgnih.gov

Investigate Reaction Mechanisms: Computational modeling can elucidate the pathways of chemical reactions involving rhenium complexes. rsc.org By calculating the energies of reactants, transition states, and products, researchers can determine reaction kinetics and thermodynamics, providing insights that are often difficult to obtain experimentally. rsc.orgacs.orgnih.gov

For example, DFT studies on rhenium(I) tricarbonyl complexes have been used to understand how modifications to the coordinating ligands impact the complexes' electronic and photophysical properties. rsc.orgacs.orgamericanelements.com Such computational insights are crucial for designing new rhenium compounds with specific desired characteristics.

Fundamental Research Applications of Rhenium 183 Non Clinical

Tracer Studies in Radiochemistry Research

A significant application of ¹⁸³Re is its use as a radiotracer in research. Tracer studies employ small, detectable quantities of a radioisotope to follow a chemical or biological process without significantly disturbing the system. ¹⁸³Re is well-suited for this purpose due to its manageable half-life and detectable gamma emissions.

Research has utilized ¹⁸³Re to investigate the environmental behavior and absorption mechanisms of rhenium and its chemical analogue, technetium. In one study, the absorption of ¹⁸³Re and ⁹⁵ᵐTc by radish plants from a nutrient solution was examined. radioprotection.org The findings showed that the distribution of both ¹⁸³Re and ⁹⁵ᵐTc in the plant parts (leaves, fleshy roots, and fine roots) was nearly identical, suggesting that their absorption mechanisms are the same. radioprotection.org This supports the use of rhenium as a reliable geochemical tracer for technetium in environmental studies, which is important for assessing the long-term impact of technetium isotopes like ⁹⁹Tc, a common fission product. radioprotection.org

Furthermore, ¹⁸³Re has been produced and used as a radiotracer in laboratory experiments to quantify the total mass of rhenium in samples for separation studies. bnl.gov For instance, ¹⁸³Re produced at the Los Alamos National Laboratory's Isotope Production Facility was used in batch experiments to study rhenium's adsorption kinetics on resin materials. bnl.gov In these studies, a precisely known activity of the tracer is added to the system, allowing for accurate measurement and tracking of the element through various chemical separation and purification steps. bnl.gov

Study Type	Isotope Used	Research Focus	Key Finding
Environmental Uptake	¹⁸³Re, ⁹⁵ᵐTc	Absorption and distribution in radish plants.	Tc and Re exhibit the same distribution, confirming Re as a valid chemical analogue tracer for Tc in biological systems. radioprotection.org
Separation Kinetics	¹⁸³Re, ¹⁸⁴Re	Adsorption kinetics on anion exchange resins.	Used to determine the total mass of rhenium in tracer samples for experimental analysis. bnl.gov
Chromatography	¹⁸¹Re, ¹⁸³Ta, ¹⁸⁷W	Behavior of Re, Ta, and W on chromatographic columns.	Radioisotopes used as tracers to develop and validate separation procedures for these elements. researchgate.net

Development of New Separation Methodologies

The development of efficient and selective separation methods is critical in radiochemistry for isolating specific isotopes from target materials and other reaction byproducts. ¹⁸³Re is often co-produced with other rhenium and tungsten isotopes, necessitating robust purification techniques. Research in this area leverages the unique chemistry of rhenium to devise novel separation strategies.

One prominent area of development is extraction chromatography. A method was developed to separate rhenium radioisotopes from a deuteron-irradiated tungsten target. researchgate.net The process involves dissolving the tungsten powder in a hydrogen peroxide and sodium hydroxide (B78521) mixture, followed by passing the solution through a column containing TEVA Resin, an extraction chromatographic sorbent. researchgate.net Rhenium is then selectively eluted with 4 M nitric acid, achieving a high radiochemical yield of over 97% within approximately three hours. researchgate.net This technique builds on methods previously used for separating technetium, which has chemical properties similar to rhenium. researchgate.net

Other separation technologies are also being explored. For instance, methods to isolate rhenium isotopes include vaporization of a rhenium-containing compound, followed by ionization and mass-based separation using a positively charged collector. mdpi.com While much of the foundational work on generator systems has focused on the ¹⁸⁸W/¹⁸⁸Re pair, where ¹⁸⁸Re is separated from its parent ¹⁸⁸W on an alumina (B75360) column, the principles are broadly applicable to other rhenium isotopes. kuleuven.bemdpi.com These generator systems are analogous to the well-established ⁹⁹Mo/⁹⁹mTc generator. kuleuven.benih.gov

Separation Technique	Matrix/Target	Sorbent/Method	Eluent	Radiochemical Yield	Reference
Extraction Chromatography	Irradiated Tungsten Powder	TEVA Resin	4 M Nitric Acid	>97%	researchgate.net
Anion Exchange	Irradiated Tungsten	Dowex-1	6–7 M Nitric Acid	N/A	researchgate.net
Generator System	Tungsten-188 Parent	Alumina Column	Saline Solution (0.9% NaCl)	High	kuleuven.benih.gov
Mass Separation	Rhenium Compound	Vaporization/Ionization	N/A	N/A	mdpi.com

Characterization of Rhenium Coordination Chemistry for Radioisotope Applications

Understanding the coordination chemistry of rhenium is fundamental to its application in radiopharmaceuticals and other fields. Rhenium possesses a rich and varied chemistry, capable of existing in multiple oxidation states from -1 to +7 and forming complexes with a wide range of coordination numbers. nih.govfrontiersin.org This versatility allows it to be chelated by various ligands and bifunctional chelating agents, which are molecules designed to bind a metal ion and attach it to a larger molecule, such as a protein. nih.goviucr.org

Research focuses on characterizing the structure and stability of these rhenium complexes. Crystallography studies are a key tool for analyzing bonding modes and the coordination of rhenium with specific residues in biomolecules. iucr.org Of particular interest are the Re(V) oxo and Re(V) nitrido functional groups, which serve as stable cores for building more complex molecules. kuleuven.be The insights gained from studying non-radioactive rhenium isotopes are invaluable, as they can be applied to the development of compounds containing radioactive isotopes like ¹⁸³Re, ¹⁸⁶Re, and ¹⁸⁸Re.

The design of ligands for chelating rhenium is a sophisticated process guided by several key principles. The ultimate goal is to create a stable, soluble, and selective organometallic complex. iucr.org The "building block" or "inorganic functional group" approach is a common strategy. kuleuven.bechimia.ch This involves using a pre-formed, stable core of rhenium, such as the tricarbonyl core, [Re(CO)₃]⁺, which can then be attached to various targeting biomolecules. chimia.ch The water ligands in a precursor like [Re(OH₂)₃(CO)₃]⁺ are easily exchanged, allowing for robust complexes to be formed with a variety of other ligands. chimia.ch

Ligand design must also account for the specific chemical properties of rhenium. For example, the reduction of perrhenate (B82622) (ReO₄⁻), the chemical form eluted from generators, is more difficult than the reduction of pertechnetate (B1241340) (TcO₄⁻). nih.gov This difference in reactivity influences the choice of reducing agents and reaction conditions necessary for successful labeling.

The chemical similarity between rhenium and technetium, its lighter congener in Group 7 of the periodic table, is a cornerstone of rhenium radiochemistry. kuleuven.beiucr.org Because all isotopes of technetium are radioactive, stable isotopes of rhenium are often used as surrogates to study reaction mechanisms and structures without the hazards of radioactivity. nih.goviucr.org This analogous relationship allows much of the well-established coordination chemistry of technetium, particularly the diagnostic workhorse ⁹⁹ᵐTc, to be adapted for therapeutic rhenium isotopes, creating what is known as a "theranostic pair". nih.govnih.gov

However, the analogy is not perfect, and notable differences in their chemical behavior exist. kuleuven.be For instance, perrhenate is more difficult to reduce than pertechnetate, and there are differences in reaction kinetics and redox behaviors. nih.gov Furthermore, the volatility of technetium(VII) oxide is greater than that of rhenium(VII) oxide at lower temperatures, a factor that must be considered when handling solutions of these elements. osti.gov Studies comparing the behavior of rhenium and technetium radioisotopes, such as the plant uptake study using ¹⁸³Re and ⁹⁵ᵐTc, are crucial for validating the extent of this chemical analogy in different environments. radioprotection.org

Optimization of Radionuclide Production Yields

Maximizing the production yield and purity of radioisotopes is a primary goal in their manufacturing process. For rhenium isotopes, this involves optimizing irradiation conditions, target materials, and subsequent chemical processing.

Production of rhenium isotopes can be achieved through various nuclear reactions in both nuclear reactors and cyclotrons. For example, ¹⁸⁸Re is obtained from the decay of its parent, ¹⁸⁸W, which is typically produced in a high-flux nuclear reactor via the double neutron capture of an enriched ¹⁸⁶W target (¹⁸⁶W(n,γ)¹⁸⁷W(n,γ)¹⁸⁸W). nih.gov Using isotopically enriched ¹⁸⁶W ( >90%) is crucial to maximize the yield of ¹⁸⁸W and minimize the co-production of other unwanted tungsten and rhenium isotopes that would arise from the neutron capture on other stable tungsten isotopes (¹⁸²W, ¹⁸³W, ¹⁸⁴W). nih.govfrontiersin.org

For accelerator-based production, such as the ¹⁸⁶W(p,n)¹⁸⁶Re reaction, a detailed understanding of the reaction's excitation function (its cross-section versus proton energy) is necessary for optimization. tandfonline.com Studies have shown that for this reaction, an optimal proton energy range of 7-14 MeV maximizes the yield of ¹⁸⁶Re. mdpi.comtandfonline.com Furthermore, using an enriched ¹⁸⁶W target instead of a natural tungsten target can increase the production yield significantly. tandfonline.com Another optimization strategy involves exploring different nuclear reactions entirely; for instance, the ¹⁸⁶W(d,2n)¹⁸⁶Re reaction using deuterons has been shown to have higher reaction cross-sections and produce a higher yield of ¹⁸⁶Re compared to the proton-based reaction. mdpi.com A novel approach for producing the raw material for ¹⁸⁶Re involves a two-step irradiation process of natural tantalum in a fast reactor, which was found to increase the production rate of ¹⁸⁵Re by a factor of up to 470. mdpi.com

Production Route	Target Material	Optimization Strategy	Effect on Yield	Reference
Reactor Production of ¹⁸⁸W	Enriched ¹⁸⁶W	Use of high-flux reactor and enriched target.	Maximizes ¹⁸⁸W specific activity and minimizes isotopic impurities.	nih.gov
Cyclotron Production of ¹⁸⁶Re	Natural Tungsten	Bombardment with protons in the optimal energy range (7-14 MeV).	Maximizes ¹⁸⁶Re production.	tandfonline.com
Cyclotron Production of ¹⁸⁶Re	Enriched ¹⁸⁶W	Use of enriched target material vs. natural tungsten.	Increases yield significantly (e.g., up to 3.4x).	tandfonline.com
Cyclotron Production of ¹⁸⁶Re	Enriched ¹⁸⁶W	Use of deuteron (B1233211) beam (d,2n) vs. proton beam (p,n).	Achieves four times higher yield at 20 MeV deuteron energy.	mdpi.com
Reactor Production of ¹⁸⁵Re	Natural Tantalum	Two-step irradiation process with different moderators.	Increases production rate by up to 470 times.	mdpi.com

Future Directions in Rhenium 183 Research

Advancements in Production Efficiency and Purity

Current methods for producing Rhenium-183 often result in co-production of other rhenium isotopes, which can be challenging for specific applications requiring high isotopic purity. cern.ch Future research will likely concentrate on optimizing production routes to maximize the yield of ¹⁸³Re while minimizing contaminants.

One promising avenue is the continued investigation of deuteron-induced reactions on natural and enriched tungsten targets. researchgate.net While proton and deuteron (B1233211) irradiations of tungsten have been studied, there are discrepancies in the existing cross-section data that need to be resolved for better production planning. cern.chresearchgate.net Further measurements and validation of excitation functions for reactions like ¹⁸²W(d,n)¹⁸³Re and ¹⁸³W(d,2n)¹⁸³Re are crucial. researchgate.netiaea.org

The use of enriched tungsten targets, particularly ¹⁸²W and ¹⁸³W, is a key strategy to enhance the purity of the final ¹⁸³Re product. Although costly, enriched targets can significantly reduce the presence of isotopes like ¹⁸⁴Re and ¹⁸⁶Re. researchgate.net Research into more cost-effective enrichment techniques or more efficient use of enriched materials could make this approach more viable.

Another area of development is the exploration of alternative production reactions, such as those induced by alpha particles or other light ions. researchgate.netnih.gov For instance, the feasibility of producing ¹⁸³Re through reactions on tantalum targets is being explored. researchgate.net Additionally, advancements in accelerator technology, allowing for higher beam currents and more precise energy control, will contribute to more efficient and pure production runs. bnl.gov The development of high-purity rhenium compounds, such as ammonium (B1175870) perrhenate (B82622), is also a critical step in obtaining high-purity rhenium metal. google.com

Novel Radiochemical Separation Techniques

The chemical similarity between rhenium and its target material, tungsten, as well as other potential contaminants like molybdenum, necessitates robust and efficient separation methods. nih.govakjournals.com While techniques like solvent extraction and ion-exchange chromatography are established, there is ongoing research to improve their selectivity and speed. nih.govakjournals.comnih.gov

Future developments in radiochemical separation will likely focus on highly selective extraction chromatographic resins. mdpi.com These materials combine the selectivity of solvent extraction with the efficiency of chromatography, offering a powerful tool for isolating ¹⁸³Re. mdpi.com Research into new resin formulations, such as those incorporating zinc cyclen resorcinarene (B1253557) cavitands, has shown promise for the selective retention of perrhenate ions, which could be adapted for ¹⁸³Re purification. nih.gov

The optimization of solvent extraction systems is another key area. Studies involving solvents like methyl ethyl ketone and isopentanol have demonstrated effective separation of rhenium from tungsten and other elements. nih.goviaea.orgiaea.org Future work may involve screening new organic solvents and synergistic extraction systems to enhance the separation factor between rhenium and tungsten. The use of different aqueous media, such as various acids and salt solutions, will also continue to be explored to optimize separation conditions. akjournals.com

Furthermore, the development of automated separation modules will be crucial for handling the radioactive material safely and efficiently, reducing manual intervention and processing time. These automated systems can be integrated directly with cyclotron or reactor facilities for a streamlined production and purification workflow.

Refined Nuclear Data and Theoretical Model Development

Accurate and comprehensive nuclear data is fundamental for all aspects of this compound research, from production planning to the interpretation of experimental results. While significant data exists for ¹⁸³Re, there are still uncertainties and gaps that need to be addressed. chemlin.orgmit.eduresearchgate.net

Future research will focus on high-precision measurements of the decay characteristics of ¹⁸³Re, including its half-life and the energies and intensities of its gamma and X-ray emissions. osti.govosti.gov High-resolution gamma-ray spectrometry and electron spectroscopy will continue to be essential tools in these investigations. osti.govosti.gov Reducing the uncertainties in these fundamental parameters is critical for applications in nuclear metrology and for validating theoretical models. nrc.gov

The development of more sophisticated theoretical models of the ¹⁸³Re nucleus is another important research direction. These models aim to better predict nuclear properties such as energy levels, spin and parity assignments, and transition probabilities. researchgate.net The refinement of these models relies on new experimental data to test their predictive power and guide further improvements. For example, more precise measurements of the internal conversion electron spectra can provide stringent tests of theoretical calculations of internal conversion coefficients. osti.gov

Furthermore, there is a need for more accurate cross-section data for the various nuclear reactions used to produce ¹⁸³Re. researchgate.netresearchgate.netnih.govmiddlebury.eduepj-conferences.org Systematic studies of excitation functions over a range of projectile energies are required to resolve discrepancies in existing data and to provide a reliable basis for optimizing production yields. cern.chresearchgate.net This includes not only proton and deuteron induced reactions but also those involving neutrons and other particles. iaea.orgepj-conferences.org

Exploration of Emerging Applications in Isotope Science (excluding clinical)

Beyond its potential in medicine, this compound is a valuable tool for a range of scientific investigations. Its well-defined decay scheme and convenient half-life make it suitable for use as a radiotracer in various chemical and physical studies.

In the field of materials science, ¹⁸³Re can be used to study diffusion and transport phenomena in high-temperature alloys and other materials. For instance, it can serve as a tracer to investigate the self-diffusion of rhenium in tungsten-rhenium alloys, which are used in high-temperature applications.

In geochemistry and environmental science, the isotopic systematics of rhenium are used to trace geological processes. While the long-lived ¹⁸⁷Re is the primary isotope used for geochronology (Re-Os dating), the shorter-lived ¹⁸³Re could find applications in laboratory-based tracer studies of rhenium's environmental behavior and its uptake in biological systems. researchgate.net

In fundamental nuclear physics, the decay of ¹⁸³Re provides a testing ground for theories of nuclear structure and electroweak interactions. Detailed studies of its electron capture decay and the subsequent de-excitation of the ¹⁸³W daughter nucleus can reveal subtle details of nuclear wave functions and the fundamental forces at play. osti.gov

The chemical properties of rhenium, being in the same group as technetium, also make ¹⁸³Re a useful surrogate for studying the chemistry of technetium, an element of significant interest in nuclear waste management and radiopharmaceutical chemistry. mdpi.comnih.gov The development of new catalytic applications for rhenium in areas like water splitting also presents opportunities for using ¹⁸³Re as a tracer to understand reaction mechanisms. acs.org

Q & A

Q. What are the key nuclear properties of Rhenium-183, and how are they experimentally determined?

To characterize Re-183, researchers employ mass spectrometry for precise isotopic mass determination and gamma-ray spectroscopy to analyze decay pathways (e.g., identifying γ-ray emissions from metastable states). Neutron activation analysis may also quantify isotopic abundance in natural or enriched samples. Experimental protocols must adhere to reproducibility standards, with raw data and calibration metrics documented in supplementary materials .

Q. What methodologies are recommended for synthesizing and isolating this compound in laboratory settings?

Re-183 is typically produced via neutron irradiation of natural rhenium (Re-185/Re-187) in nuclear reactors, followed by chemical separation using solvent extraction or ion-exchange chromatography. Purity is validated via inductively coupled plasma mass spectrometry (ICP-MS), with strict adherence to radiation safety protocols. Detailed synthesis parameters (e.g., irradiation time, flux density) should be tabulated for reproducibility .

Q. How can researchers detect and quantify this compound in complex matrices (e.g., environmental or biological samples)?

ICP-MS coupled with collision/reaction cell technology minimizes polyatomic interferences. For trace analysis, radiochemical neutron activation analysis (RNAA) is preferred. Calibration curves using certified reference materials and blank corrections are critical to mitigate matrix effects. Data should include uncertainty margins and detection limits .

Q. What are the primary decay modes of Re-183, and how do they influence experimental design?

Re-183 undergoes β− decay to osmium-183, with γ-ray emissions used for spectroscopic tracking. Researchers must account for half-life (≈70 days) in experimental timelines. Decay corrections are applied to activity measurements, and shielding protocols are implemented to reduce background radiation in detection systems .

Advanced Research Questions

Q. How do isotopic effects influence the chemical behavior of Re-183 compared to stable rhenium isotopes (e.g., Re-185/187)?

Isotopic studies require enriched Re-183 samples to isolate mass-dependent effects. Kinetic isotope effect (KIE) experiments compare reaction rates using mass-spectrometric or NMR analysis. Computational models (e.g., density functional theory) predict bonding differences, which are validated via X-ray absorption spectroscopy (XAS) .

Q. What strategies resolve contradictions in reported nuclear data for Re-183 (e.g., conflicting half-life measurements)?

Discrepancies arise from calibration errors or detector efficiency variations. Researchers should cross-validate results using independent methods (e.g., liquid scintillation counting vs. γ-spectroscopy) and participate in interlaboratory comparisons. Statistical tools like weighted mean analysis reconcile divergent datasets .

Q. How can computational models improve the prediction of Re-183’s neutron-capture cross-section for nuclear astrophysics applications?

Monte Carlo simulations (e.g., GEANT4) model neutron interactions, while ab initio nuclear structure calculations refine resonance parameters. Experimental validation via time-of-flight (TOF) measurements at neutron facilities is critical. Data must be archived in standardized formats (e.g., ENDF/B-VIII) for community access .

Q. What advanced separation techniques enhance isotopic purity of Re-183 for tracer studies?

Electromagnetic isotope separation (EMIS) achieves >99% isotopic purity but requires high-cost infrastructure. Alternatively, laser-assisted retardation of vapor (LARV) selectively excites Re-183 atoms. Purity is assessed via high-resolution mass spectrometry, with contamination thresholds specified in supplementary data .

Q. How do researchers address challenges in correlating Re-183’s metallurgical properties with its isotopic composition?

High-purity Re-183 foils are synthesized via chemical vapor deposition (CVD), with grain structure analyzed via electron backscatter diffraction (EBSD). Mechanical testing (e.g., nanoindentation) compares hardness/ductility to natural rhenium. Results are contextualized with computational phase diagrams .

Q. What ethical and safety considerations govern Re-183 handling in radiochemical studies?

Protocols align with ICRP guidelines: shielded gloveboxes for handling, dosimetry badges for personnel monitoring, and waste disposal via decay storage. Ethical review boards must approve studies involving human-derived samples (e.g., Re-183-labeled biomolecules) .